Cas no 1097779-00-4 (Methyl 2-(6-chloropyrimidin-4-yl)acetate)
1097779-00-4 structure
Product Name:Methyl 2-(6-chloropyrimidin-4-yl)acetate
CAS No:1097779-00-4
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD11520447
CID:1193052
PubChem ID:46835183
Update Time:2025-04-20
Methyl 2-(6-chloropyrimidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(6-chloropyrimidin-4-yl)acetate
- AG-D-26783
- CTK4A6647
- KB-53688
- FT-0693512
- methyl 2-(6-chloranylpyrimidin-4-yl)ethanoate
- A802087
- 2-(6-chloro-4-pyrimidinyl)acetic acid methyl ester
- 4-Pyrimidineacetic acid, 6-chloro-, methyl ester
- methyl2-(6-chloropyrimidin-4-yl)acetate
- MFCD11520447
- DB-011579
- XTB77900
- 1097779-00-4
- 6-Chloro-4-pyrimidineacetic acid methyl ester
- Methyl 2-(6-Chloro-4-pyrimidinyl)acetate
- SB56601
- DTXSID60676326
- A1-01958
- EN300-1692998
- Methyl (6-chloropyrimidin-4-yl)acetate
- F8889-4906
- FS-6059
- F18658
- Z1198330063
- AKOS006325582
- SY305726
-
- MDL： MFCD11520447
- Inchi： 1S/C7H7ClN2O2/c1-12-7(11)3-5-2-6(8)10-4-9-5/h2,4H,3H2,1H3
- InChI Key： IXCXDDYSHDQQIB-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC(=O)OC)=NC=N1
Computed Properties
- Exact Mass: 186.02000
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08000
- LogP: 0.84550
Methyl 2-(6-chloropyrimidin-4-yl)acetate Pricemore >>
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$ 50.00 | 2022-06-03 | ||
| TRC | M340573-50mg |
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| Chemenu | CM294990-1g |
Methyl 2-(6-chloropyrimidin-4-yl)acetate |
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| Chemenu | CM294990-5g |
Methyl 2-(6-chloropyrimidin-4-yl)acetate |
1097779-00-4 | 95% | 5g |
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| Chemenu | CM294990-100mg |
Methyl 2-(6-chloropyrimidin-4-yl)acetate |
1097779-00-4 | 95% | 100mg |
$186 | 2023-02-03 | |
| Chemenu | CM294990-250mg |
Methyl 2-(6-chloropyrimidin-4-yl)acetate |
1097779-00-4 | 95% | 250mg |
$260 | 2023-02-03 | |
| Chemenu | CM294990-1g |
Methyl 2-(6-chloropyrimidin-4-yl)acetate |
1097779-00-4 | 95% | 1g |
$645 | 2023-02-03 |
Methyl 2-(6-chloropyrimidin-4-yl)acetate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1097779-00-4 (Methyl 2-(6-chloropyrimidin-4-yl)acetate) Related Products
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